Cas no 1806819-09-9 (4,5-Dibromo-3-(difluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 4,5-Dibromo-3-(difluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1806819-09-9
• MF: C₆H₂Br₂ClF₂NO₂S
• MW: 385.408384799957
• CID: 4850258
• Update Time: 2025-06-07

4,5-Dibromo-3-(difluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-3-(difluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C6H2Br2ClF2NO2S/c7-2-1-12-6(15(9,13)14)3(4(2)8)5(10)11/h1,5H
• InChI Key： WHOMCHKRDTYBDT-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1C(F)F)S(=O)(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Additional information on 4,5-Dibromo-3-(difluoromethyl)pyridine-2-sulfonyl chloride

Introduction to 4,5-Dibromo-3-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806819-09-9)

4,5-Dibromo-3-(difluoromethyl)pyridine-2-sulfonyl chloride, identified by its CAS number 1806819-09-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, characterized by its sulfonyl chloride functional group, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and difluoromethyl substituents enhances its reactivity and utility in multiple synthetic pathways.

The structure of 4,5-Dibromo-3-(difluoromethyl)pyridine-2-sulfonyl chloride consists of a pyridine core modified with two bromine atoms at the 4th and 5th positions, a difluoromethyl group at the 3rd position, and a sulfonyl chloride group at the 2nd position. This unique arrangement imparts distinct chemical properties that make it particularly useful in medicinal chemistry. The sulfonyl chloride moiety is known for its ability to participate in nucleophilic substitution reactions, facilitating the introduction of various functional groups into the molecule.

In recent years, 4,5-Dibromo-3-(difluoromethyl)pyridine-2-sulfonyl chloride has been extensively studied for its potential applications in drug discovery. The combination of bromine and difluoromethyl groups provides multiple handles for further functionalization, allowing chemists to tailor the molecule for specific biological targets. This flexibility has made it a cornerstone in the development of novel therapeutic agents.

One of the most compelling aspects of 4,5-Dibromo-3-(difluoromethyl)pyridine-2-sulfonyl chloride is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By modifying the pyridine scaffold with bromo and difluoromethyl groups, researchers can create molecules that selectively inhibit specific kinases, thereby reducing side effects and improving therapeutic outcomes.

Recent studies have highlighted the importance of 4,5-Dibromo-3-(difluoromethyl)pyridine-2-sulfonyl chloride in the development of small-molecule inhibitors targeting tyrosine kinases. These kinases are overexpressed in many cancer cells and are involved in tumor growth and metastasis. The compound's ability to undergo selective sulfonylation reactions allows for the creation of highly potent inhibitors that can disrupt signaling pathways critical for cancer progression. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of vascular endothelial growth factor receptors (VEGFR), which are essential for angiogenesis—the process by which tumors develop new blood vessels to support their growth.

Another area where 4,5-Dibromo-3-(difluoromethyl)pyridine-2-sulfonyl chloride has found utility is in the synthesis of agrochemicals. The presence of multiple reactive sites on its structure allows for the creation of compounds that can interact with biological targets in plants, offering solutions to pest resistance and crop protection challenges. Researchers have leveraged its reactivity to develop novel herbicides and fungicides that are more effective and environmentally friendly compared to traditional agrochemicals.

The synthetic methodologies involving 4,5-Dibromo-3-(difluoromethyl)pyridine-2-sulfonyl chloride have also seen significant advancements. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have enabled chemists to construct complex molecular architectures with high efficiency. These methods have not only improved yields but also reduced the environmental impact of synthetic processes by minimizing waste generation.

In conclusion, 4,5-Dibromo-3-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806819-09-9) is a versatile and highly reactive compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic possibilities and biological applications, this compound is poised to remain at the forefront of chemical innovation.